Cas no 2228284-77-1 (4-(2,6-difluoro-4-methylphenyl)butan-1-amine)

• Product Name: 4-(2,6-difluoro-4-methylphenyl)butan-1-amine
• CAS No: 2228284-77-1
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6449424
• PubChem ID: 165691912
• Update Time: 2025-05-26

4-(2,6-difluoro-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluoro-4-methylphenyl)butan-1-amine
• 2228284-77-1
• EN300-1759296

• Inchi： 1S/C11H15F2N/c1-8-6-10(12)9(11(13)7-8)4-2-3-5-14/h6-7H,2-5,14H2,1H3
• InChI Key： HDQORIZQIPUTGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1CCCCN)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2,6-difluoro-4-methylphenyl)butan-1-amine

Professional Introduction to Compound with CAS No. 2228284-77-1 and Product Name: 4-(2,6-difluoro-4-methylphenyl)butan-1-amine

The compound with the CAS number 2228284-77-1 and the product name 4-(2,6-difluoro-4-methylphenyl)butan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The presence of difluoro and methyl substituents in the aromatic ring, combined with the amine functional group at the butyl chain, endows this molecule with distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 4-(2,6-difluoro-4-methylphenyl)butan-1-amine, the fluorine atoms at the 2 and 6 positions of the phenyl ring contribute to its stability and resistance to enzymatic degradation. This makes it a promising candidate for further exploration in medicinal chemistry.

The amine group at the butyl chain provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This structural feature is particularly valuable in the development of novel therapeutic agents, where precise control over molecular interactions is crucial. The combination of these features makes 4-(2,6-difluoro-4-methylphenyl)butan-1-amine a versatile building block for drug discovery efforts.

Current research in this area has demonstrated that compounds with similar structural motifs exhibit significant potential in modulating various biological pathways. For instance, studies have shown that fluorinated aromatic amines can interact with target proteins in ways that enhance their binding affinity and efficacy. This has led to the exploration of such compounds in the treatment of neurological disorders, inflammatory diseases, and even cancer. The specific arrangement of substituents in 4-(2,6-difluoro-4-methylphenyl)butan-1-amine suggests that it may possess similar properties, making it an attractive candidate for further investigation.

In addition to its pharmacological potential, this compound has also shown promise in computational modeling studies. Advanced computational techniques have been employed to predict the binding modes of 4-(2,6-difluoro-4-methylphenyl)butan-1-amine with various biological targets. These studies have provided valuable insights into how modifications to the molecule can optimize its interactions with target proteins. Such information is critical for guiding synthetic efforts aimed at developing more effective therapeutic agents.

The synthesis of 4-(2,6-difluoro-4-methylphenyl)butan-1-amine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. This has opened up new possibilities for exploring the full potential of such compounds in drug development.

One particularly interesting aspect of this compound is its solubility profile. Due to the presence of polar functional groups such as the amine and fluorine atoms, 4-(2,6-difluoro-4-methylphenyl)butan-1-amine exhibits good solubility in both organic solvents and aqueous media. This property is advantageous for formulating drug candidates that require compatibility with various delivery systems. Whether administered orally, intravenously, or topically, this compound's solubility ensures consistent absorption and distribution within the body.

Future research on 4-(2,6-difluoro-4-methylphenyl)butan-1-amine will likely focus on exploring its pharmacological effects in vivo. Preclinical studies are essential for evaluating its safety profile and therapeutic efficacy before moving on to human clinical trials. These studies will provide critical data on how the compound behaves within complex biological systems and will help identify any potential side effects or interactions with other drugs.

The development of novel pharmaceuticals is a highly competitive field that requires innovative approaches at every stage. The unique properties of 4-(2,6-difluoro-4-methylphenyl)butan-1-amine position it as a valuable asset in this endeavor. By leveraging cutting-edge synthetic techniques and computational methods, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 2228284-77, difluoro, methyl, amine, CAS No. 2228284, product name: 4-(2,,6-,fluorophenyl) butanamidine, represent a significant advancement in pharmaceutical chemistry with considerable promise for future medical applications